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Compound of Interest

Compound Name: 2,3-Dichloropropionitrile

Cat. No.: B1359809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 2,3-

dichloropropanenitrile, along with a detailed experimental protocol for its synthesis and key

analytical methodologies.

Core Properties of 2,3-Dichloropropanenitrile
2,3-Dichloropropanenitrile, also known as α,β-dichloropropionitrile, is a halogenated organic

compound. At room temperature, it exists as a colorless to pale yellow liquid with a sharp,

pungent odor.[1] Its chemical structure features a three-carbon chain with two chlorine atoms

and a nitrile group. The presence of these functional groups makes it a valuable intermediate in

various organic syntheses.

The fundamental properties of 2,3-dichloropropanenitrile are summarized in the table below.
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Property Value Source

Molecular Formula C₃H₃Cl₂N [1][2][3][4][5]

Molecular Weight 123.97 g/mol [1][3][4]

CAS Number 2601-89-0 [1][2][3]

Density 1.35 g/cm³ [1][3]

Boiling Point 62-63 °C at 13 mmHg [3]

Flash Point 83.9 °C [1]

Refractive Index 1.452 [1]

Synthesis of 2,3-Dichloropropanenitrile
A common method for the synthesis of 2,3-dichloropropanenitrile is through the chlorination of

acrylonitrile.

Experimental Protocol: Synthesis via Chlorination of
Acrylonitrile
This protocol is based on the addition reaction between acrylonitrile and chlorine gas.

Materials:

Acrylonitrile

Chlorine gas

Ionic liquid (as a catalyst and solvent)

Procedure:

In a suitable reaction vessel, mix the ionic liquid with the reactant, acrylonitrile.

Maintain the reaction temperature between 0°C and 60°C.
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Introduce chlorine gas into the reaction mixture. The reaction should proceed for 4 to 8

hours.

After the reaction is complete, separate the volatile reaction mixture, which contains the 2,3-

dichloropropanenitrile product, from the ionic liquid.

This method is noted for being environmentally friendly as the ionic liquid can be recycled. The

conversion rate of acrylonitrile is high, and the selectivity for 2,3-dichloropropanenitrile is good.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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